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An In-depth Technical Guide to the Tissue-Specific Expression Patterns of ACE2 Protein

Introduction
Angiotensin-converting enzyme 2 (ACE2) is a type I transmembrane metallocarboxypeptidase

that plays a crucial role in the Renin-Angiotensin System (RAS), a key regulator of blood

pressure, fluid and electrolyte balance, and inflammation.[1][2][3] ACE2 functions primarily by

converting the vasoconstrictor peptide Angiotensin II into the vasodilator Angiotensin (1-7).[1][2]

Beyond its physiological role, ACE2 has gained significant attention as the primary cellular

entry receptor for several coronaviruses, including SARS-CoV and SARS-CoV-2.[1][4][5] The

expression pattern and abundance of ACE2 in various human tissues are critical determinants

of viral tropism and the pathophysiology of related diseases.[5][6]

This guide provides a comprehensive overview of the tissue-specific expression of the ACE2
protein, summarizing quantitative data, detailing experimental methodologies for its detection,

and illustrating its key signaling pathways. The information is intended for researchers,

scientists, and professionals involved in drug development and related biomedical fields.
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Quantitative Expression of ACE2
The expression of ACE2 varies significantly across different human tissues at both the mRNA

and protein levels. Large-scale transcriptomics projects like the Human Protein Atlas (HPA), the

Genotype-Tissue Expression (GTEx) project, and the Functional Annotation of the Mammalian

Genome 5 (FANTOM5) consortium provide extensive quantitative data on mRNA levels.[7] It is

important to note that mRNA expression does not always directly correlate with protein

abundance due to post-transcriptional, translational, and post-translational regulation.[6]

ACE2 mRNA Expression Levels in Human Tissues
The following table summarizes consensus mRNA expression data from the HPA, GTEx, and

FANTOM5 datasets, presented as mean protein-coding transcripts per million (pTPM) or

normalized expression (NX), where a value ≥ 1.0 is considered expressed.[6][7]

Tissue HPA (pTPM)[6]
GTEx (Median
TPM)[8]

FANTOM5
(Scaled Tags
Per Million)[6]

Consensus
(NX)[7]

Small Intestine 366.3 24.45 - 50.06 420.9 High

Testis 120.0 46.53 92.3 High

Kidney 107.2 7.68 - 10.70 31.5 High

Gallbladder 134.6 N/A 52.6 High

Heart Muscle 31.1 5.42 - 8.99 31.6 High

Colon 14.1 2.78 - 4.68 197.3 Medium

Thyroid Gland 5.8 6.17 - 6.41 16.7 Medium

Adipose Tissue N/A 8.54 - 9.41 5.6 Medium

Liver N/A N/A N/A Low

Lung N/A N/A N/A
Low / Not

Detected

Urinary Bladder N/A N/A N/A Low
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Data compiled from multiple sources.[6][7][8] N/A indicates data was not available in the cited

source.

ACE2 Protein Expression Levels in Human Tissues
Protein expression data, primarily derived from immunohistochemistry (IHC) and mass

spectrometry, provides spatial localization at the cellular level. The Human Protein Atlas

provides a knowledge-based annotation of protein expression.[9][10]

Tissue
Protein Expression Level
(IHC)[9][10][11]

Key Cell Types with
Positive Staining[7][9][11]
[12]

Small Intestine High Enterocytes (brush border)

Kidney High Proximal renal tubules

Testis High Sertoli and Leydig cells

Gallbladder High Glandular cells

Heart Medium
Cardiomyocytes, endothelial

cells, pericytes

Seminal Vesicle Medium Glandular cells

Epididymis Medium Glandular cells

Pancreas Medium Exocrine glandular cells, ducts

Nasal Mucosa Low Ciliated cells

Bronchus Low Ciliated cells

Lung Low / Not Detected Rare staining in alveolar cells

Oral Mucosa Low
Basal layer of squamous

epithelium

Endothelial Cells Medium
Arterial and venous endothelial

cells in many organs

Smooth Muscle Cells Medium
Arterial smooth muscle cells in

many organs
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Signaling Pathways Involving ACE2
ACE2 is a central component of the Renin-Angiotensin System and serves as a viral receptor.

Role in the Renin-Angiotensin System (RAS)
ACE2 counter-regulates the classical ACE pathway. While ACE converts Angiotensin I to the

potent vasoconstrictor Angiotensin II (Ang II), ACE2 degrades Ang II into Angiotensin (1-7),

which has vasodilatory, anti-proliferative, and anti-inflammatory effects.[2][3][13] This balance is

critical for cardiovascular homeostasis.[3]
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Caption: The dual axes of the Renin-Angiotensin System (RAS).
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Role as a Receptor for SARS-CoV-2
ACE2 acts as the cellular doorway for SARS-CoV-2.[2] The virus's spike (S) protein binds to

the extracellular domain of the membrane-bound ACE2 protein.[4] This binding event triggers

conformational changes and subsequent cleavage of the S protein by host proteases like

TMPRSS2, facilitating the fusion of the viral and cellular membranes and allowing the viral

genome to enter the host cell.[14]
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Caption: SARS-CoV-2 cellular entry mechanism via the ACE2 receptor.

Experimental Protocols for ACE2 Detection
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Accurate detection and quantification of ACE2 protein and mRNA are fundamental for

research. Below are generalized protocols for common techniques.

Immunohistochemistry (IHC)
IHC is used to visualize the location of ACE2 protein within formalin-fixed, paraffin-embedded

(FFPE) tissues.[7][15]

Deparaffinization and Rehydration:

Immerse slides in xylene (2-3 changes, 5 minutes each).

Rehydrate through a graded series of ethanol (100%, 95%, 70%; 2-3 minutes each).

Rinse with distilled water.

Antigen Retrieval:

Perform heat-induced epitope retrieval (HIER).[16][17]

Immerse slides in a retrieval buffer (e.g., Tris-EDTA, pH 9.0 or Citrate buffer, pH 6.0).

Heat in a pressure cooker, steamer, or water bath at 95-100°C for 20-30 minutes.

Allow slides to cool to room temperature.

Blocking:

Block endogenous peroxidase activity with 3% hydrogen peroxide for 10-15 minutes.

Block non-specific binding sites with a protein block solution (e.g., 5% normal goat serum

in PBS) for 30-60 minutes.

Primary Antibody Incubation:

Dilute the primary anti-ACE2 antibody (e.g., rabbit monoclonal) in an antibody diluent

reagent (typical dilutions range from 1:100 to 1:500).[15][17]
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Incubate slides with the primary antibody overnight at 4°C or for 1 hour at room

temperature in a humidified chamber.[15]

Secondary Antibody and Detection:

Wash slides with a buffer (e.g., PBS with 0.05% Tween-20).

Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., goat

anti-rabbit HRP) for 30-60 minutes.

Develop the signal using a chromogen solution like DAB (3,3'-Diaminobenzidine), which

produces a brown precipitate at the antigen site.[16]

Counterstaining and Mounting:

Counterstain with hematoxylin to visualize cell nuclei (blue).[7]

Dehydrate slides through a graded ethanol series and clear with xylene.

Mount with a permanent mounting medium and coverslip.

Analysis:

Digitize slides and analyze staining intensity and distribution using microscopy.[7]

Western Blotting
Western blotting is used to detect and semi-quantify ACE2 protein in tissue or cell lysates.[18]

The full-length glycosylated ACE2 protein has an approximate molecular weight of 120 kDa.

[17][18]
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Caption: A standard workflow for the Western Blotting protocol.
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Protein Extraction:

Homogenize tissue or lyse cells in ice-cold RIPA buffer supplemented with protease and

phosphatase inhibitors.[18][19]

Centrifuge the lysate at ~16,000 x g for 20 minutes at 4°C to pellet debris.[18]

Collect the supernatant containing the soluble proteins.

Protein Quantification:

Determine the protein concentration of each sample using a method like the BCA assay.

Sample Preparation and Electrophoresis:

Mix 20-100 µg of protein with Laemmli sample buffer containing a reducing agent (e.g.,

DTT or β-mercaptoethanol).[18][19]

Boil samples at 95-100°C for 5-10 minutes.[18]

Load samples onto an SDS-PAGE gel (e.g., 4-20% gradient or 10% polyacrylamide) and

run at a constant voltage until the dye front reaches the bottom.[18][19]

Protein Transfer:

Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[19]

Immunodetection:

Block the membrane for 1 hour at room temperature with a blocking solution (e.g., 5%

non-fat dry milk or BSA in TBST) to prevent non-specific antibody binding.[18]

Incubate the membrane with a primary anti-ACE2 antibody (e.g., 1:500 to 1:5000 dilution)

overnight at 4°C with gentle agitation.[18][19]

Wash the membrane 3-5 times with TBST.[18]
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Incubate with an HRP-conjugated secondary antibody (e.g., 1:5000 to 1:10000 dilution) for

1 hour at room temperature.[18]

Wash the membrane again with TBST.

Signal Detection:

Apply an enhanced chemiluminescence (ECL) substrate and capture the signal using an

imaging system.[19]

Quantitative Real-Time PCR (qRT-PCR)
qRT-PCR is used to measure the relative quantity of ACE2 mRNA transcripts.

RNA Extraction:

Extract total RNA from tissues or cells using a suitable kit (e.g., Trizol or column-based

methods).

Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop).

Reverse Transcription:

Synthesize complementary DNA (cDNA) from 1-2 µg of total RNA using a reverse

transcriptase enzyme and oligo(dT) or random primers.

qPCR Reaction:

Prepare a reaction mix containing cDNA template, forward and reverse primers for ACE2,

and a SYBR Green or TaqMan master mix.[20][21]

Use a housekeeping gene (e.g., GAPDH, β-Actin) as an internal control for normalization.

[21][22]

Example Human ACE2 Primers:

Forward: 5'-CAGGGAACAGGTAGAGGACATT-3'[22]

Reverse: 5'-CAGAGGGTGAACATACAGTTGG-3'[22]
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Thermal Cycling:

Perform the qPCR on a real-time PCR instrument with a typical program:

Initial denaturation (e.g., 95°C for 90 seconds).[21]

40 cycles of: denaturation (95°C for 30-40 seconds), annealing (60°C for 30 seconds),

and extension (72°C for 30 seconds).[21]

Include a final melt curve analysis for SYBR Green assays to ensure product specificity.

Data Analysis:

Calculate the relative expression of ACE2 mRNA using the comparative CT (2-ΔΔCT)

method, normalizing the ACE2 CT value to the housekeeping gene CT value.[22]

Conclusion
The expression of ACE2 is highly tissue-specific, with the highest levels consistently observed

in the small intestine, kidney, testis, and gallbladder.[6][7][23] Lower but significant expression

is found in the cardiovascular system and various epithelial and endothelial cells.[9][12] Its

expression in the respiratory system is generally low, which has been a subject of intense

research in the context of respiratory viruses.[7][23] Understanding this distinct expression

profile is paramount for elucidating the physiological functions of ACE2 and its role in disease,

providing a critical knowledge base for the development of targeted therapeutic strategies. The

methodologies detailed in this guide provide a foundation for researchers to accurately assess

ACE2 expression in their specific models and systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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